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Compound of Interest

Compound Name: PIGMENT YELLOW 151

Cat. No.: B1582919

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Pigment Yellow 151 (CAS No.
31837-42-0). The following procedural guidance covers personal protective equipment,
handling, storage, disposal, and emergency protocols.

Physicochemical and Toxicological Data

A summary of key quantitative data for Pigment Yellow 151 is provided below for easy
reference.
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Property Value Citations
Physical State Solid, Powder [1112]
Appearance Yellow [1][2]
Molecular Formula C18H15N505 [31[4]
Molecular Weight 381.34 g/mol [3114]
Melting Point >= 320 °C [1][2]
Density 1.557 - 1.57 g/cm?3 at 23 °C [1112][3]
Water Solubility 17.8 yg/L at 25 °C [11[2]
Acute Oral Toxicity (Rat) LD50 > 5000 mg/kg bw [1][2]
Acute Inhalation Toxicity (Rat) LC50 > 1274 mg/m3 air [1112]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is crucial to ensure safety
when handling Pigment Yellow 151.
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PPE Category Specification Citations
Wear tightly fitting safety
) goggles with side-shields
Eye/Face Protection [1]

conforming to EN 166 (EU) or
NIOSH (US).

Skin Protection

Wear impervious and
fire/flame-resistant clothing.
Chemical impermeable gloves

are required.

[1](2]

Hand Protection

Wear suitable rubber gloves.
Dispose of contaminated
gloves after use in accordance

with good laboratory practices.

[3]4]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator. A dust
mask is recommended for

handling large quantities.

[1]14]

Operational and Disposal Plans

Handling and Storage:

» Handle in a well-ventilated place.[1][2]

e Avoid the formation of dust and aerosols.[1][2]

o Keep away from sources of ignition and take precautionary measures against static

discharges.[5]

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

o Store apart from foodstuff containers or incompatible materials.[1][2]

Disposal Plan:
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e Dispose of the product in accordance with federal, state, and local regulations.[3][5]

o Adhered or collected material should be promptly disposed of in suitable, closed containers.

[1][]

e Do not let the product enter drains or sewer systems.[1][2][5]

o Contaminated packaging should be handled in the same manner as the product itself and

may be recycled after being thoroughly emptied.[3][6]

Emergency Procedures

In the event of accidental exposure, follow these immediate first-aid measures.

Exposure Route

First-Aid Protocol

Citations

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[11(21[7]

Skin Contact

Immediately take off
contaminated clothing. Wash
the affected area with soap
and plenty of water. If irritation

persists, consult a doctor.

[1](7]

Eye Contact

Rinse with pure water for at
least 15 minutes, ensuring to
flush under the eyelids.

Consult a doctor.

[1]8]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[1]2]
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Spill Response: For a minor spill, avoid dust formation and use personal protective equipment.
[1][2] Collect the material and place it in a suitable, closed container for disposal.[1][2] For a
major spill, evacuate the area and contact emergency services.[2]

Visual Workflow for Handling Pigment Yellow 151

The following diagram outlines the standard operating procedure for safely handling Pigment
Yellow 151 in a laboratory setting.
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Preparation

l

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Impervious Clothing
- Chemical Resistant Gloves
- Respirator (if needed)

'

Handling & Use

Weighing and Transfer
(in ventilated area)

Experimental Procedure

Cleanup & Decontamination

Decontaminate Work Surfaces

Waste Disposal

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling Pigment Yellow 151.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Pigment Yellow 151]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582919#personal-protective-equipment-for-
handling-pigment-yellow-151]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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